(2E)-3-(2-Hydroxyethyl)-N,1-dimethyltriaz-2-ene-1-carboxamide

• CAS RN: 113274-28-5
• Molecular Formula: C5H12N4O2
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 1-(2-hydroxyethyldiazenyl)-1,3-dimethylurea
• InChI: InChI=1S/C5H12N4O2/c1-6-5(11)9(2)8-7-3-4-10/h10H,3-4H2,1-2H3,(H,6,11)
• InChI Key: AALVCJIGPOTDSN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N(C)N=NCCO

Description

(2E)-3-(2-Hydroxyethyl)-N,1-dimethyltriaz-2-ene-1-carboxamide is a useful research compound. Its molecular formula is C5H12N4O2 and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5c. A 1.0M solution (100 mL) of tetra-n-butylammonium fluoride in tetrahydrofuran was added dropwise to a stirred solution of 1-(2-(tert-butyldimethylsiloxy)ethyl)-3-methyl-3-(N-methylcarbamoyl)triazene in tetra-hydrofuran at -10° C. over 1 h. The volume of the solution was then reduced 50% with a rotary evaporator at 25° C. and the resultant solution was chromatographed on a column of 250 g of Silica Gel 60 (EM, neutral, 70-230 mesh) packed in ether. The column was eluted with 5 L of ether. The last 3 L of eluent were concentrated on a rotary evaporator and the residue (6.7 g) recrystallized from methylene chloride-ether to give 4.24 g of 1-(2-hydroxyethyl)-3-methyl-3-(N-methylcarbamoyl)triazene, 5c, (0.0265 mol, 27.8%): mp 72°-74° C.; IR (CH2Cl2) 3600, 3450, 2955, 1690, 1510, 1190, 1050 cm10-1 ; UV (CH3CN) λ max 245 (log ε 4.04); 1H NMR (CDCl3, Me4Si) δ 1.78 (1H ,t,J=6 Hz), 2.94 (3H,d,J=5 Hz), 3.26 (3H,s), 3.97 (2H,t,J=5 Hz), 4.02 (2H,m-A2B2X), 6.34 (1H,b); proton decoupled 13C NMR (CDCl3, Me4Si) δ 26.86, 27.60, 60.72, 155.54; exact mass calcd m/z for C5H12N4 o2 160.0960, found 160.0967 (by EI).